molecular formula C15H14ClN B8576499 2-Chloro-9,9-dimethyl-9,10-dihydroacridine

2-Chloro-9,9-dimethyl-9,10-dihydroacridine

Cat. No.: B8576499
M. Wt: 243.73 g/mol
InChI Key: IOEABXFXRWILSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-9,9-dimethyl-9,10-dihydroacridine is a useful research compound. Its molecular formula is C15H14ClN and its molecular weight is 243.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H14ClN

Molecular Weight

243.73 g/mol

IUPAC Name

2-chloro-9,9-dimethyl-10H-acridine

InChI

InChI=1S/C15H14ClN/c1-15(2)11-5-3-4-6-13(11)17-14-8-7-10(16)9-12(14)15/h3-9,17H,1-2H3

InChI Key

IOEABXFXRWILSK-UHFFFAOYSA-N

Canonical SMILES

CC1(C2=CC=CC=C2NC3=C1C=C(C=C3)Cl)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

30.3 g (116 mmol) of 2-[2-(4-chlorophenylamino)phenyl]propan-2-ol are dissolved in 700 ml of degassed toluene, a suspension of 93 g of polyphosphoric acid and 61.7 g of methanesulfonic acid is added, and the mixture is stirred at room temperature for 1 h and heated at 50° C. for 1 h. The batch is cooled, added to ice and extracted three times with ethyl acetate. The combined organic phases are washed with saturated sodium chloride solution, dried over magnesium sulfate and evaporated. Filtration of the crude product through silica gel with heptane/ethyl acetate (20:1) gives 25.1 g (89%) of 2-chloro-9,9-dimethyl-9,10-dihydroacridine as pale-yellow crystals.
Name
2-[2-(4-chlorophenylamino)phenyl]propan-2-ol
Quantity
30.3 g
Type
reactant
Reaction Step One
Quantity
700 mL
Type
solvent
Reaction Step One
[Compound]
Name
polyphosphoric acid
Quantity
93 g
Type
reactant
Reaction Step Two
Quantity
61.7 g
Type
reactant
Reaction Step Two

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